Cas no 1803727-95-8 (3,6-Dichloro-2-fluoromandelic acid)

• Product Name: 3,6-Dichloro-2-fluoromandelic acid
• CAS No: 1803727-95-8
• MF: C₈H₅Cl₂FO₃
• MW: 239.027904272079
• CID: 4705612
• Update Time: 2025-09-28

3,6-Dichloro-2-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-fluoromandelic acid

• Inchi： 1S/C8H5Cl2FO3/c9-3-1-2-4(10)6(11)5(3)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： BOKKWYYUZKKAAG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(C(=O)O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 57.5

Additional information on 3,6-Dichloro-2-fluoromandelic acid

Introduction to 3,6-Dichloro-2-fluoromandelic Acid (CAS No. 1803727-95-8)

3,6-Dichloro-2-fluoromandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1803727-95-8, this compound represents a unique structural motif characterized by the presence of both chloro and fluoro substituents on a benzene ring, coupled with a mandelic acid backbone. Such structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 3,6-dichloro-2-fluoromandelic acid lies in its versatility as a building block for drug discovery. The chlorine atoms at the 3 and 6 positions introduce electrophilic centers, facilitating further functionalization through nucleophilic substitution reactions. Meanwhile, the fluorine atom at the 2 position imparts electronic and steric effects that can modulate the reactivity and binding affinity of derived compounds. This combination makes it an attractive candidate for designing molecules with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their ability to improve metabolic stability, binding affinity, and overall drug-like characteristics. The mandelic acid moiety further enhances its utility by providing a chiral center or a site for further derivatization into more complex structures. For instance, derivatives of 3,6-dichloro-2-fluoromandelic acid have been explored as potential inhibitors of various enzymatic targets implicated in diseases such as cancer and inflammation.

One notable area of application is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By leveraging the structural features of 3,6-dichloro-2-fluoromandelic acid, researchers have developed novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in modulating signaling cascades relevant to tumor growth and progression.

Another emerging field where 3,6-dichloro-2-fluoromandelic acid has found utility is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. The unique scaffold of this compound allows for the design of molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies indicate that derivatives of 3,6-dichloro-2-fluoromandelic acid exhibit potent activity against Gram-positive and Gram-negative bacteria, offering a promising lead for further development.

The synthetic pathways for 3,6-dichloro-2-fluoromandelic acid also warrant mention. Given its importance as an intermediate, efficient synthetic routes have been optimized to ensure scalability and cost-effectiveness. Common methodologies involve halogenation reactions on pre-formed mandelic acid derivatives followed by fluorination steps. Advances in catalytic systems have further improved yields and reduced byproduct formation, making the process more sustainable and environmentally friendly.

In conclusion, 3,6-dichloro-2-fluoromandelic acid (CAS No. 1803727-95-8) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features enable diverse applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. As research continues to uncover new therapeutic targets and challenges, compounds like 3,6-dichloro-2-fluoromandelic acid will remain indispensable tools for designing next-generation pharmaceuticals.